Cas no 1020040-56-5 (8-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde)

• Product Name: 8-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde
• CAS No: 1020040-56-5
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• CID: 1029750
• PubChem ID: 71627092
• Update Time: 2025-04-20

8-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde
• DTXSID30856471
• 1020040-56-5
• 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxaldehyde
• G11133
• CS-0440023
• Imidazo[1,2-a]pyridine-2-carboxaldehyde, 8-(trifluoromethyl)-

• Inchi： 1S/C9H5F3N2O/c10-9(11,12)7-2-1-3-14-4-6(5-15)13-8(7)14/h1-5H
• InChI Key： KQBDUKONTISXET-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN2C=C(C=O)N=C21)(F)F

Computed Properties

• Exact Mass: 214.03539727g/mol
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.4Ų